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Compound of Interest

Compound Name: CBT-1

Cat. No.: B1194446

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the proper disposal of CBT-1,
identified as the bisbenzylisoquinoline alkaloid Tetrandrine. Adherence to these procedures is
critical to ensure laboratory safety and environmental compliance.

Chemical Identification and Properties

For the purpose of these procedures, CBT-1 is identified as Tetrandrine. Key quantitative data
are summarized in the table below for easy reference.
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Property Value Source
CAS Number 518-34-3 [1112]
Molecular Formula C38H42N206 [3114]
Molecular Weight 622.75 g/mol [4]
Physical State Solid powder [11[3]
Color White to off-white/beige [1]

DMSO: ~2 mg/mL, Chloroform

Solubility (Slightly), Methanol (Slightly, [1]
Heated)
Storage Temperature 2-8°C or -20°C [3]

Hazard Identification and Safety Precautions

Tetrandrine is classified as acutely toxic and is harmful or fatal if swallowed.[1][2] Appropriate
personal protective equipment (PPE), including a lab coat, safety goggles, and gloves, must be
worn at all times when handling this compound. All handling of the solid form should be
performed in a chemical fume hood to avoid inhalation.

Step-by-Step Disposal Procedures

The following procedures are for the disposal of small quantities of CBT-1 (Tetrandrine)
typically found in a research laboratory setting. For bulk quantities, consult your institution's
Environmental Health and Safety (EHS) department.

1. Unused or Expired Solid CBT-1 (Tetrandrine):

o Step 1: Container Labeling: Ensure the primary container holding the CBT-1 waste is clearly
labeled with "Hazardous Waste," the chemical name "Tetrandrine,” and the associated
hazard pictograms (e.g., skull and crossbones for acute toxicity).

o Step 2: Secure Containment: The container must be securely sealed to prevent any leakage
or spillage.
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Step 3: Segregation: Store the waste container in a designated, secure hazardous waste
accumulation area, segregated from incompatible materials.

Step 4: EHS Collection: Arrange for collection by your institution's EHS department for
proper disposal, which is typically high-temperature incineration.

. Contaminated Labware (e.g., vials, pipette tips, gloves):

Step 1: Gross Decontamination: If practical, rinse the contaminated items with a suitable
solvent (e.g., ethanol or a solvent in which Tetrandrine is soluble) to remove the majority of
the residue. The resulting solvent rinseate must be collected and disposed of as liquid
hazardous waste (see section 3).

Step 2: Collection: Place all contaminated solid waste into a designated hazardous waste
bag or container. This includes gloves, weighing paper, and any other disposable materials
that have come into contact with CBT-1.

Step 3: Labeling and Disposal: The container must be clearly labeled as "Hazardous Waste"
with the chemical name "Tetrandrine." This waste will be collected by EHS for incineration.

. Liguid Waste Containing CBT-1 (Tetrandrine):

Step 1: Collection: Collect all liquid waste containing CBT-1 (e.g., from rinsing contaminated
labware or experimental residues) in a designated, leak-proof, and chemically compatible
hazardous waste container.

Step 2: Labeling: Clearly label the container with "Hazardous Waste," the chemical name
"Tetrandrine,” and the approximate concentration. Also, list all other solvent components.

Step 3: Storage and Disposal: Store the sealed container in the hazardous waste
accumulation area for collection by EHS.

Important Considerations:

e DO NOT dispose of CBT-1 (Tetrandrine) down the drain or in regular trash.[1]
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e DO NOT attempt to neutralize CBT-1 with other chemicals unless it is a validated and
approved procedure by your EHS department.

o Always consult your institution's specific hazardous waste management guidelines, as

regulations may vary.

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory safety protocols for
handling acutely toxic solid and liquid chemical waste and are informed by the hazard
information present in the Safety Data Sheets for Tetrandrine.[1][2]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of CBT-1 (Tetrandrine) and associated waste.
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Caption: Workflow for the proper segregation and disposal of CBT-1 (Tetrandrine) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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